Cas no 2367-22-8 (3-Fluorobiphenyl)

• Product Name: 3-Fluorobiphenyl
• CAS No: 2367-22-8
• MF: C₁₂H₉F
• MW: 172.198266744614
• MDL: MFCD01740506
• CID: 268875
• PubChem ID: 145663
• Update Time: 2025-09-18

3-Fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-1,1'-biphenyl
• 1,1'-Biphenyl,3-fluoro-
• 3-FLUOROBIPHENYL
• 1-fluoranyl-3-phenyl-benzene
• 3-Fluorbiphenyl
• Biphenyl,3-fluoro
• C6H5C6H4F-m
• meta-Fluorodiphenyl
• m-fluoro biphenyl
• 2367-22-8
• 1,1'-Biphenyl, 3-fluoro-
• MRCAAFFMZODJBP-UHFFFAOYSA-N
• 1-fluoro-3-phenylbenzene
• MFCD01740506
• SCHEMBL200605
• AKOS006278753
• Biphenyl, 3-fluoro-
• DTXSID20178336
• CAA36722
• 3-Fluoro-biphenyl
• BS-22097
• A816835
• 1,1'-Biphenyl, 3-fluoro- (9CI)
• MRCAAFFMZODJBP-UHFFFAOYSA-
• InChI=1/C12H9F/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• DB-294286
• 3-Fluorobiphenyl

• MDL： MFCD01740506
• Inchi： 1S/C12H9F/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• InChI Key： MRCAAFFMZODJBP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.06900
• Monoisotopic Mass: 172.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.083
• Boiling Point: 260.4°Cat760mmHg
• Flash Point: 96.8°C
• Refractive Index: 1.552
• PSA: 0.00000
• LogP: 3.49270